Cas no 1807204-38-1 (3-Bromo-5-methyl-4-nitrobenzamide)
1807204-38-1 structure
Product Name:3-Bromo-5-methyl-4-nitrobenzamide
CAS No:1807204-38-1
MF:C8H7BrN2O3
MW:259.056781053543
CID:4789424
Update Time:2023-08-17
3-Bromo-5-methyl-4-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-methyl-4-nitrobenzamide
-
- Inchi: 1S/C8H7BrN2O3/c1-4-2-5(8(10)12)3-6(9)7(4)11(13)14/h2-3H,1H3,(H2,10,12)
- InChI Key: DRPJTTHYGLPTAS-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(N)=O)=CC(C)=C1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 254
- XLogP3: 1.7
- Topological Polar Surface Area: 88.9
3-Bromo-5-methyl-4-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011764-250mg |
3-Bromo-5-methyl-4-nitrobenzamide |
1807204-38-1 | 97% | 250mg |
494.40 USD | 2021-05-28 | |
| Alichem | A010011764-500mg |
3-Bromo-5-methyl-4-nitrobenzamide |
1807204-38-1 | 97% | 500mg |
790.55 USD | 2021-05-28 | |
| Alichem | A010011764-1g |
3-Bromo-5-methyl-4-nitrobenzamide |
1807204-38-1 | 97% | 1g |
1,460.20 USD | 2021-05-28 |
3-Bromo-5-methyl-4-nitrobenzamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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